Cas no 1694953-89-3 (1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester)

• Product Name: 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester
• CAS No: 1694953-89-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5275751
• Update Time: 2025-07-14

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester

• Inchi： 1S/C12H20O4/c1-8(2)12(10(13)14-4)11(16-12)5-6-15-7-9(11)3/h8-9H,5-7H2,1-4H3
• InChI Key： ZIQGALXXTIWINZ-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2C)C1(C(C)C)C(OC)=O

Additional information on 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester (CAS No. 1694953-89-3)

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester (CAS No. 1694953-89-3) is a unique and structurally complex compound that has garnered significant attention in the field of organic chemistry and medicinal research. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The presence of a dioxaspiro ring system and specific substituents such as the methyl and isopropyl groups make this compound particularly interesting for its potential applications in pharmaceuticals and materials science.

The spiro structure in 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester provides a rigid framework that can influence the conformational flexibility and stability of the molecule. This rigidity can be advantageous in drug design, where maintaining a specific conformation is crucial for binding to target proteins or receptors. Recent studies have shown that spiro compounds can exhibit enhanced pharmacological properties compared to their non-spiro counterparts, making them valuable candidates for drug development.

The dioxaspiro ring system in this compound is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. The presence of oxygen atoms in the dioxaspiro ring can enhance the polarity and hydrogen-bonding capabilities of the compound, which can be beneficial for improving solubility and bioavailability. These properties are essential for ensuring that the compound can effectively reach its target site in biological systems.

The methyl ester functionality in 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methly-2-(1-methylethyl)-, methyl ester adds another layer of complexity to its chemical behavior. Esters are known for their hydrolysis properties, which can be exploited to create prodrugs that are activated in vivo through enzymatic or chemical processes. This feature makes the compound a promising candidate for developing prodrugs with improved pharmacokinetic profiles.

In terms of synthetic chemistry, the preparation of 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester involves several steps that require precise control over reaction conditions and reagents. The synthesis typically starts with the formation of a spiro ring through a ring-closing reaction, followed by functional group transformations to introduce the desired substituents. Recent advancements in catalytic methods have made it possible to achieve high yields and stereoselectivity in these reactions, making the synthesis more efficient and scalable.

Recent research has also explored the biological activities of 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester and similar compounds. Studies have shown that spiro compounds with dioxaspiro rings can exhibit anti-inflammatory, anti-cancer, and anti-viral properties. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that certain dioxaspiro compounds were effective inhibitors of specific enzymes involved in cancer cell proliferation. Another study in *Bioorganic & Medicinal Chemistry* reported that these compounds showed promising activity against viral infections by interfering with viral replication mechanisms.

Moreover, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester has been investigated for its potential use in materials science applications. The rigid spiro structure and functional groups make it suitable for designing polymers with unique mechanical and optical properties. These polymers could find applications in areas such as drug delivery systems, coatings, and electronic materials.

In conclusion, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-2-(1-methylethyl)-, methyl ester (CAS No. 1694953-89-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and functional groups offer numerous opportunities for developing novel drugs and advanced materials. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in various scientific fields.